Cas no 1443320-88-4 (ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE)

ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE structure
1443320-88-4 structure
Product Name:ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE
CAS No:1443320-88-4
Molecular Formula:C12H14O5S
Molecular Weight:270.301562786102
MDL:MFCD15145758
CID:5170317

ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE Properties

Names and Identifiers

    • ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE
    • MDL: MFCD15145758
    • InChIKey: CWHPXLJUYSMUKW-UHFFFAOYSA-N
    • Inchi: 1S/C12H14O5S/c1-4-17-11(13)12(14)18-10-7-8(15-2)5-6-9(10)16-3/h5-7H,4H2,1-3H3
    • SMILES: C(OCC)(=O)C(SC1=CC(OC)=CC=C1OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 7
  • Heavy Atom Count: 18

ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB434508-1 g
Ethyl 2-(2,5-dimethoxyphenyl)sulfanyl-2-oxo-acetate
1443320-88-4
1g
€544.10
Ambeed
A420837-1g
Ethyl 2-((2,5-dimethoxyphenyl)thio)-2-oxoacetate
1443320-88-4 97%
1g
$441.0 2025-03-05
Crysdot LLC
CD12142754-1g
Ethyl 2-((2,5-dimethoxyphenyl)thio)-2-oxoacetate
1443320-88-4 97%
1g
$437

ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1443320-88-4)ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE
A926513
Purity:99%
Quantity:1g
Price($):397.0